Microplastic presence in aquatic environments is a major problem globally. This study quantified microplastic abundances in fish species across two systems in South Africa around wastewater treatment works. Fish (n = 163) were examined for microplastic in gills and gastrointestinal tracts. Microplastic levels were generally low during the cool–dry season (mean 11.0 – 34.0 particles per fish taxon), and high during the hot–wet season (mean 10.0 – 119.0 particles per fish taxon). The microplastic concentrations per fish were similar between these systems, with downstream of wastewater treatment plants having high microplastic abundances. Although benthopelagic feeders were dominant, pelagic feeders had high microplastic abundances (range 20–119 particles), followed by benthopelagic (range 10–110 particles) and demersal (22 particles) feeders. Multiple regression analysis revealed a significant positive relationship between fish standard length and total microplastic levels, which suggests fish consume more microplastics due to increased food demand as a result of growth.

Abstract not available

Cadmium (Cd) is a heavy metal that is highly toxic to living organisms, including humans. But the dietary zinc (Zn) supplements play critical role in minimizing or preventing Cd poisoning, without any side effects. The underlying mechanisms, however, have not been thoroughly investigated. Therefore, in this study, we investigated the use of Zn as a protection against Cd toxicity in zebrafish models. The obtained results confirmed the levels of antioxidant enzymes and supported the synergistic effects of Zn in reducing Cd toxicity. The lipid, carbohydrate, and protein concentrations in the liver tissue have also been negatively impacted by Cd; however, treatment with Zn has lessened these adverse effects. Furthermore, the level of 8-hydroxy-2′ –deoxyguanosine (8-OHdG), caspase-3 also confirms the protective effects of Zn in reducing DNA damage caused by Cd. The results of this study demonstrate that a Zn supplement can lessen the harmful effects of Cd in zebrafish model.

The neonicotinoid imidacloprid was promoted in the market because of widespread resistance to other insecticides, plus its low mammalian impact and higher specific toxicity towards insects. This study aimed to evaluate the immunomodulatory effect of imidacloprid on macrophages. RAW 264.7 cells were incubated to 0–4000 mg/L of imidacloprid for 24 and 96 h. Imidacloprid presented a concentration-dependent cytotoxicity after 24 h and 96 h incubation for MTT reduction (3-(4,5-dimethyl-thiazol-2-yl)− 2,5-diphenyltetrazolium bromide) (EC50 519.6 and 324.6 mg/L, respectively) and Neutral Red (3-amino-7-dimethylamino-2-methylphenazine hydrochloride) assays (EC50 1139.0 and 324.2 mg/L, respectively). Moreover, imidacloprid decreased the cells' inflammatory response and promoted a mitochondrial depolarization. The complex II and succinate dehydrogenase (SDH) activities in RAW 264.7 cells incubated with imidacloprid increased more at 24 h. These results suggest that imidacloprid exerts an immunomodulatory effect and mitochondria can act as regulator of innate immune responses in the cytotoxicity mediated by the insecticide in RAW 264.7 cells.

Microplastics are less than 5 mm in diameter that enters the ecosystem through the breakdown of large plastic particles or climate and human activity. This study examined the geographical and seasonal distribution of microplastics in the surface water of Kumaraswamy Lake, Coimbatore. During seasons, including summer, pre-monsoon, monsoon, and post-monsoon, samples were collected from the lake's inlet, centre, and outlet. All sampling points contained linear low-density polyethylene, high-density polyethylene, polyethylene terephthalate, and polypropylene microplastics. Water samples contained fibre, thin, fragment, and film microplastics in black, pink, blue, white, transparent, and yellow colours. Lake's microplastic pollution load index was under 10, indicating risk I. Over four seasons, microplastic content was 8.77 ± 0.27 particles per litre. The monsoon season had the highest microplastic concentration, followed by pre-monsoon, post-monsoon, and summer. These findings imply that the spatial and seasonal distribution of microplastics may be harmful to the fauna and flora of the lake.

We investigated the effects of α-tocopherol on oxidative stress-caused damage caused by copper II oxide nanoparticles (CuO NPs) on Oncorhynchus mykiss gonadal cells (RTG-2) for 24 and 48 h. α-Tocopherol reversed the cell death and alterations in the expressions of genes such as sod1, gpx1a, gpx4b, and igf2 caused by CuO NPs; it also supported the expressions of cat, igf1, and gapdh genes caused by CuO NPs for 24 h and promoted alterations in the expressions of the sod2, gh1, and igf1 genes for 48 h. Additionally, α-tocopherol reversed the caspase 3/7 activity increased by CuO NPs for 24 h and supported it’s decrease for 48 h. α-Tocopherol supported the increase in tail DNA (%) affected by CuO NPs for 24 h and reversed it for 48 h. Therefore, α-tocopherol may have the potential to protect against cellular alterations induced by CuO NPs in a time-dependent manner.

Benzodiazepines, psychotropic drugs, are among the most frequently found pharmaceuticals in aquatic matrices. An increasing number of studies are reporting their harmful effects on adults' behaviour and physiology, while little information is available regarding developing organisms exposed since early stages. Improper activation of GABA receptors during embryonic development is likely to induce relevant consequences on the morphogenesis and, at later stages, on behaviour. This study investigated the negative effects of three increasing concentrations of delorazepam on Xenopus laevis retinal and skeletal muscle morphogenesis. Morphological and ultrastructural investigations were correlated with gene expression, while Raman spectroscopy highlighted the main biochemical components affected. Conventional phototactic response and orientation in the magnetic field were assessed as indicators of proper interaction between sensory organs and the nervous system. Results confirm the profound impact of delorazepam on development and return an alarming picture of the amphibians’ survival potentialities in a benzodiazepine-contaminated environment.

Bisphenol A (BPA) and zearalenone (ZEA) are two widespread xenoestrogens involved in male reproductive disorders. Few studies investigated the effects of these compounds on the prepubertal testis, which is highly sensitive to endocrine disruptors such as xenoestrogens. An ex vivo approach was performed to evaluate the effects of BPA or ZEA (10−11, 10−9, 10−6 M) on the testes of 20 and 25 dpp rats. To investigate the involvement of classical nuclear ER-mediated estrogen signaling in these effects, pre-incubation with an antagonist (ICI 182.780 10−6 M) was performed. BPA and ZEA have similar effects on spermatogenesis- and steroidogenesis-related endpoints in the immature testis, but our study highlights different age-dependent patterns of sensitivity to each compound during the prepubertal period. Moreover, our results indicate that the effects of BPA are likely to be induced by nuclear ER, whereas those of ZEA appear to involve other mechanisms.

Although microplastics (MPs) in marine organisms have been widely studied, the toxicity of MPs in freshwaters and human health is still a global challenge. To fill this gap, we implemented an Ecopath and food web accumulation model to simulate the Tai Lake ecosystem, a region dependent on the tourism and seafood industries. Our results suggested the accumulation of MPs throughout the food web and ultimately reach organisms at high trophic levels, including human-being, who consume MPs through seafood. The adults were prone to consume more MPs than adolescents and children. Unlike clams, fish biota magnification factors indicated that MPs accumulation between specific predator-prey interactions is not expected. The abundance of MPs within clams reveals a potential risk of MPs entering the food web. To better understand the MPs transfer, we recommend paying greater attention to species-specific mechanisms and the resources they rely on.

Mycotoxins result in immune dysfunction and cause immune diseases in animals and humans. However, the mechanisms of immunotoxicity involved in mycotoxins have not been fully explored, and emerging evidence suggests that these toxins may promote their immunotoxicity via cellular senescence. Mycotoxins induce cell senescence after DNA damage, and activate signaling via the NF-κB and JNK pathways to promote the secretion of senescence-associated secretory phenotype (SASP) cytokines including IL-6, IL-8, and TNF-α. DNA damage can also over-activate or cleave poly (ADP-ribose) polymerase-1 (PARP-1), increase the expression of cell cycle inhibitory proteins p21, and p53, and induce cell cycle arrest and then senescence. These senescent cells further down-regulate proliferation-related genes and overexpress inflammatory factors resulting in chronic inflammation and eventual immune exhaustion. Here we review the underlying mechanisms by which mycotoxins trigger cell senescence and the potential roles of SASP and PARP in these pathways. This work will help to further understand the mechanisms of immunotoxicity involved in mycotoxins.